Cas no 1369846-82-1 (2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene)

• Product Name: 2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene
• CAS No: 1369846-82-1
• MF: C₁₁H₁₃F₃O₂
• MW: 234.21
• CID: 5075912
• PubChem ID: 164893570
• Update Time: 2025-10-29

2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene

• Inchi： 1S/C11H13F3O2/c1-7(2)16-10-6-8(11(12,13)14)4-5-9(10)15-3/h4-7H,1-3H3
• InChI Key： QUVNHVZZOGOZRG-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(C(F)(F)F)C=C1OC(C)C

Computed Properties

• Exact Mass: 234.08676414g/mol
• Monoisotopic Mass: 234.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene

Introduction to 2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene (CAS No. 1369846-82-1)

2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene (CAS No. 1369846-82-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, characterized by its isopropoxy, methoxy, and trifluoromethyl substituents on a benzene ring, exhibits a range of chemical behaviors that make it a valuable intermediate in synthetic applications.

The presence of the trifluoromethyl group in the molecule imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. This feature has been leveraged in the development of novel therapeutic agents where such modifications can improve bioavailability and reduce susceptibility to degradation. Furthermore, the isopropoxy and methoxy groups contribute to the compound's versatility, allowing for further functionalization through various chemical reactions such as nucleophilic substitution or metal-catalyzed cross-coupling.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their promising applications in medicinal chemistry. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties of drugs. For instance, studies have shown that incorporation of this group can lead to increased binding affinity to biological targets, thereby enhancing the efficacy of therapeutic agents. The compound 2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene serves as a key building block in synthesizing such fluorinated derivatives.

The isopropoxy and methoxy substituents on the benzene ring also play a crucial role in determining the electronic properties of the molecule. These groups can influence the reactivity of the aromatic ring, making it more susceptible to certain types of chemical transformations. This characteristic is particularly useful in the synthesis of complex organic molecules where selective functionalization is required.

One of the most compelling aspects of 2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene is its potential application in the development of advanced materials. The trifluoromethyl group, known for its ability to enhance thermal stability and chemical resistance, makes this compound an attractive candidate for use in high-performance polymers and coatings. Additionally, the presence of both isopropoxy and methoxy groups allows for further modifications that can tailor the material's properties for specific applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and catalytic processes have been employed to optimize the synthesis pathway, reducing costs and improving yields. These innovations are particularly significant in pharmaceutical manufacturing where cost-effective production methods are essential for bringing new drugs to market.

The compound's structural features also make it a valuable tool in research laboratories studying molecular interactions. The combination of lipophilic and electron-withdrawing groups provides a unique platform for investigating how different substituents influence molecular recognition processes. Such studies are crucial for understanding drug-receptor binding mechanisms and designing more effective therapeutic strategies.

In conclusion,2-Isopropoxy-1-methoxy-4-(trifluoromethyl)benzene (CAS No. 1369846-82-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural attributes, particularly the presence of trifluoromethyl, isopropoxy, and methoxy groups, make it a versatile intermediate for synthetic applications. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing scientific discovery.